Butathiofos

• CAS No.: 90338-20-8
• Molecular Formula: C12H21N2O3PS
• Molecular Weight: 304.35 g/mol
• IUPAC Name: (2-tert-butylpyrimidin-5-yl)oxy-diethoxy-sulfanylidene-λ5-phosphane
• InChI: InChI=1S/C12H21N2O3PS/c1-6-15-18(19,16-7-2)17-10-8-13-11(14-9-10)12(3,4)5/h8-9H,6-7H2,1-5H3
• InChI Key: YMTQHWMPGDSBOD-UHFFFAOYSA-N
• SMILES: CCOP(=S)(OCC)OC1=CN=C(N=C1)C(C)(C)C

Description

Butathiofos is a useful research compound. Its molecular formula is C12H21N2O3PS and its molecular weight is 304.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 98 grams of 2-(1,1-dimethylethyl)-5-pyrimidinol, 130 grams of finely powdered potassium carbonate and 800 ml of acetonitrile was added 121 grams of O,O-diethyl phosphorochloridothioate. The temperature of the reaction mixture rose to 55° C. Stirring was continued until no more starting O,O-diethyl phosphorochloridothioate could be detected by gas-liquid chromatography. The reaction appeared to be complete in about 1 hour. The salts present were then removed by filtration, the filtrate concentrated in a rotary evaporator, the residue taken up in ether, the ether solution washed twice with 2 percent aqueous sodium hydroxide, and once with saturated sodium chloride solution, and dried over anhydrous sodium sulfate. The ether was then removed under vacuum leaving a pale yellow colored oil with a refractive index at 25° of 1.4913. On elemental analysis the product was found to contain by weight 47.38% carbon; 6.67% hydrogen and 9.19% nitrogen. Theoretical analysis is 47.35% carbon; 6.96% hydrogen and 9.21% nitrogen.